4-{[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]methyl}-1lambda6-thiane-1,1-dione

• IUPAC Name: 4-[[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methyl]thiane 1,1-dioxide
• InChI: InChI=1S/C18H25F3N2O3S/c19-18(20,21)16-2-1-3-17(22-16)26-13-15-4-8-23(9-5-15)12-14-6-10-27(24,25)11-7-14/h1-3,14-15H,4-13H2
• InChI Key: JXEBAKVKGSROAM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=CC=CC(=N2)C(F)(F)F)CC3CCS(=O)(=O)CC3
• Molecular Formula: C18H25F3N2O3S
• Molecular Weight: 406.5 g/mol

Description

4-{[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]methyl}-1lambda6-thiane-1,1-dione is a useful research compound. Its molecular formula is C18H25F3N2O3S and its molecular weight is 406.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

The development of novel synthetic routes and chemical transformations is a crucial area of research. For instance, compounds involving structures similar to the piperidin-1-yl and pyridin-2-yl groups have been synthesized through efficient processes. These methodologies are vital for producing β-alanine and γ-aminopropionic acid derivatives, indicating the importance of such structures in synthesizing amino acid derivatives with potential biological activities (M. Cal et al., 2012).

Antimicrobial Applications

Compounds containing piperidine and pyridine frameworks have been synthesized for their potential antimicrobial applications. A novel series of thiazolidinone derivatives, incorporating pyridin-2-yl and piperazine groups, demonstrated antimicrobial activity against various bacteria and fungi (Divyesh Patel et al., 2012). This suggests that structurally similar compounds might also exhibit useful biological activities.

Material Science and Sensor Development

The synthesis and characterization of compounds with specific structural features, including pyridine and piperidine units, play a significant role in material science and the development of sensors. For example, compounds designed for molecular recognition toward transition metal ions demonstrate the utility of such structures in creating sensitive and selective sensors (Prajkta Gosavi-Mirkute et al., 2017).

Drug Metabolism and Pharmacokinetics

The metabolism and pharmacokinetic profiles of antineoplastic agents, such as flumatinib, which contains structural motifs similar to the queried compound, are critical for understanding drug behavior in humans. Research in this area focuses on identifying main metabolic pathways, which is essential for drug development and safety assessments (Aishen Gong et al., 2010).